Theophylline-13C2d6 Theophylline-13C2d6
Brand Name: Vulcanchem
CAS No.: 1782458-84-7
VCID: VC0041082
InChI: InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i1+1D3,2+1D3
SMILES: CN1C2=C(C(=O)N(C1=O)C)NC=N2
Molecular Formula: C7H8N4O2
Molecular Weight: 188.188

Theophylline-13C2d6

CAS No.: 1782458-84-7

Cat. No.: VC0041082

Molecular Formula: C7H8N4O2

Molecular Weight: 188.188

* For research use only. Not for human or veterinary use.

Theophylline-13C2d6 - 1782458-84-7

Specification

CAS No. 1782458-84-7
Molecular Formula C7H8N4O2
Molecular Weight 188.188
IUPAC Name 1,3-bis(trideuteriomethyl)-7H-purine-2,6-dione
Standard InChI InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i1+1D3,2+1D3
Standard InChI Key ZFXYFBGIUFBOJW-KLFIIISESA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)NC=N2

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